Cas no 1806349-37-0 (1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one
• CAS No: 1806349-37-0
• MF: C₁₀H₈Br₂F₂O
• MW: 341.97472858429
• CID: 4974834
• Update Time: 2025-05-24

1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H8Br2F2O/c1-5(15)9(12)6-2-3-8(11)7(4-6)10(13)14/h2-4,9-10H,1H3
• InChI Key： MPFRAIGPEDQGMP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C(F)F)C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one

Professional Introduction to 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806349-37-0)

1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one, with the chemical formula C₁₁H₇B₂F₂O₂N₁, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1806349-37-0, is characterized by its intricate molecular structure, which includes bromine and difluoromethyl substituents on a phenyl ring, connected to a propanone backbone. The presence of these functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The molecular architecture of 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one plays a crucial role in its reactivity and potential applications. The bromine atoms at the 1-position and 4-position of the phenyl ring enhance its electrophilicity, making it a valuable precursor in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many biologically active compounds. Additionally, the difluoromethyl group introduces electron-withdrawing effects, influencing the electronic properties of the molecule and its interactions with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of fluorinated compounds. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability, lipophilicity, and binding affinity. This has led to its incorporation into a wide range of drug candidates across various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The compound 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one serves as a key building block in these efforts, providing researchers with a flexible scaffold for further derivatization.

The synthetic utility of 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one has been demonstrated in several recent studies. For instance, researchers have utilized this compound to synthesize novel benzodiazepine analogs with enhanced pharmacological profiles. The bromine atoms facilitate the introduction of various substituents at strategic positions on the benzodiazepine core, allowing for fine-tuning of receptor binding interactions. This approach has led to the discovery of compounds with improved efficacy and reduced side effects compared to existing treatments.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in anticancer therapies. The molecular framework of 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one allows for the design of inhibitors that can selectively bind to specific kinase domains. By modifying the substituents on the phenyl ring and propanone backbone, researchers can optimize binding affinity and selectivity. Preliminary studies have indicated that derivatives of this compound exhibit potent inhibitory activity against various kinases, making them attractive candidates for further development.

The pharmacokinetic properties of 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one have also been investigated as part of ongoing research efforts. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Computational modeling techniques have been employed to predict these properties based on the molecular structure. These predictions have guided experimental studies aimed at optimizing pharmacokinetic profiles through structural modifications.

In conclusion, 1-Bromo-1-(4-bromo-3-(difluoromethyl)phenyl)propan-2-one (CAS No. 1806349-37-0) is a versatile intermediate with significant potential in pharmaceutical research. Its unique molecular structure, featuring bromine and difluoromethyl substituents on a phenyl ring connected to a propanone backbone, makes it valuable for constructing complex molecules through cross-coupling reactions and other synthetic transformations. Recent studies highlight its utility in developing novel therapeutic agents targeting various diseases, including cancer and neurological disorders. As research continues to uncover new applications for this compound, it is likely to remain an important tool in the chemist's arsenal.